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Get Quote

Octasulfur (Octathiocane) Fact Sheet

This table summarizes key identifiers and properties of octasulfur for quick reference [1].

Property Description

Systematic IUPAC Name Cyclo-octasulfur [1]

Common Names Octasulfur, Octathiocane, Cyclooctasulfur [1]

Chemical Formula S₈ [1]

Standard State Yellow, translucent crystalline solid [1]

Melting Point 119 °C (246 °F) [1]

Boiling Point 444.6 °C (832.4 °F) [1]

Industrial Relevance Primary component of elemental sulfur; major industrial chemical [1]
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Octasulfur is the main component of elemental sulfur. It is primarily recovered from natural sources like

volcanic deposits or as a major product of the Claus process in petroleum refineries [1].

The flowchart below outlines the core steps in sourcing and producing octasulfur.
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Diagram Title: Octasulfur Production Pathways

Frequently Asked Questions

What is the most stable crystal form of octasulfur at standard conditions? The rhombohedral crystal

form is the accepted standard state for octasulfur [1].
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My synthesized octasulfur does not form the expected yellow crystals. What could be wrong? The color

and crystallinity can be affected by the cooling rate and presence of impurities. If you quench (rapidly cool)

molten sulfur, you may form the metastable γ-sulfur polymorph. For pure, vivid yellow crystals, slow

crystallization from solution is recommended [1].

Finding Specialized Technical Information

The general troubleshooting methodology involves systematically identifying the problem, establishing a

theory, testing it, and implementing a solution [2]. For detailed, industry-specific guidance:

Consult Technical Data Sheets: Reach out directly to industrial equipment manufacturers or
chemical suppliers specializing in sulfur processing.

Search Engineering Literature: Look for handbooks and technical papers on sulfur chemistry and
Claus process optimization, which are common in petroleum engineering resources.

Refine Your Search: Use more specific terms like "Claus process troubleshooting," "sulfur
crystallization scaling challenges," or "impurities in commercial sulfur" to find relevant case

studies and manuals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s589550?utm_src=pdf-bulk
https://www.smolecule.com/products/s589550?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

